N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine

• Molecular Formula: C14H21NS
• Molecular Weight: 235.39 g/mol
• IUPAC Name: N-(3-phenylsulfanylpropyl)cyclopentanamine
• InChI: InChI=1S/C14H21NS/c1-2-9-14(10-3-1)16-12-6-11-15-13-7-4-5-8-13/h1-3,9-10,13,15H,4-8,11-12H2
• InChI Key: KLMDDUWELUKJJZ-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NCCCSC2=CC=CC=C2

Description

N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in several physiological processes, including learning and memory.

Mechanism of Action

N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine acts as a selective antagonist of the NMDA receptor, which is a glutamate-gated ion channel that plays a crucial role in several physiological processes, including learning and memory. By blocking the NMDA receptor, N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine reduces the influx of calcium ions into neurons, which can lead to neuroprotective effects and improved cognitive function.
Biochemical and Physiological Effects:
N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine has been shown to have several biochemical and physiological effects, including reducing the release of glutamate, increasing the release of dopamine and serotonin, and reducing the activity of nitric oxide synthase. These effects contribute to the neuroprotective and cognitive-enhancing effects of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine for lab experiments is its selectivity for the NMDA receptor, which allows for the specific targeting of this receptor in various experimental models. However, one limitation of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine is its relatively short half-life, which can limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for research on N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine, including further studies on its neuroprotective effects in animal models of cerebral ischemia and traumatic brain injury. In addition, more research is needed to determine the potential use of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine in the treatment of depression, anxiety, and schizophrenia. Furthermore, future research could explore the potential of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine as a cognitive enhancer in animal models of Alzheimer's disease. Finally, more research is needed to develop more effective and longer-lasting N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine analogs for use in experimental models.

Synthesis Methods

The synthesis of N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine involves several steps, including the reaction of cyclopentylmagnesium bromide with 3-chloropropylphenylsulfide, followed by the reaction of the resulting cyclopentyl-3-(phenylsulfanyl)propylmagnesium bromide with N,N-dimethylformamide dimethyl acetal. The final product is obtained by reacting the resulting N,N-dimethyl-cyclopentyl-3-(phenylsulfanyl)propylamine with hydrochloric acid.

Scientific Research Applications

N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of cerebral ischemia and traumatic brain injury. N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine has also been studied for its potential use in the treatment of depression, anxiety, and schizophrenia. In addition, N-cyclopentyl-N-[3-(phenylsulfanyl)propyl]amine has been shown to improve cognitive function in animal models of Alzheimer's disease.